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Compound of Interest

Compound Name: 4-Cumylphenol

Cat. No.: B167074 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 4-Cumylphenol is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to foster a secure

laboratory environment.

Physical and Chemical Properties
Understanding the basic properties of 4-Cumylphenol is the first step in safe handling.

Property Value

Appearance White to off-white crystals[1]

Molecular Formula C₁₅H₁₆O

CAS Number 599-64-4[2]

Melting Point 72 - 75 °C / 161.6 - 167 °F[2][3]

Boiling Point 335 °C / 635 °F[2]

Flash Point 160 °C / 320 °F

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure risk. The following table

outlines the recommended PPE for handling 4-Cumylphenol.
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Body Part Required PPE

Eyes/Face

Chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield should be worn when

there is a risk of splashing.

Skin

Appropriate protective gloves to prevent skin

exposure. While specific breakthrough times for

4-Cumylphenol are not readily available, butyl

rubber or neoprene gloves are recommended

for handling phenolic compounds. A lab coat or

chemical-resistant apron should be worn.

Respiratory

A NIOSH/MSHA approved respirator should be

used if airborne concentrations are high or if

irritation is experienced. Work should be

conducted in a well-ventilated area or a

chemical fume hood to keep airborne

concentrations low.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible within a 10-

second travel distance.

Assemble all necessary materials, including 4-Cumylphenol, solvents, and labware,

inside the fume hood.

Don the appropriate PPE as outlined in the table above.
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Handling:

Conduct all manipulations of 4-Cumylphenol within the chemical fume hood to minimize

inhalation exposure.

Avoid generating dust.

Use spark-proof tools and equipment to prevent ignition sources.

Keep the container tightly closed when not in use.

Post-Handling:

Wipe down the work area with an appropriate solvent.

Properly remove and dispose of contaminated PPE.

Wash hands and forearms thoroughly with soap and water.

Safe Handling Workflow for 4-Cumylphenol

Preparation
- Verify fume hood and safety showers

- Assemble materials
- Don PPE

Handling
- Work in fume hood

- Avoid dust generation
- Keep container closed

Post-Handling
- Clean work area

- Dispose of contaminated PPE
- Wash hands

Click to download full resolution via product page

A diagram illustrating the safe handling workflow.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. For phenolic compounds, it

is recommended to wipe the affected area with

polyethylene glycol (PEG 300 or 400) if

available. Seek medical attention. Wash clothing

before reuse.

Inhalation

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 4-Cumylphenol and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused or waste 4-Cumylphenol and any contaminated materials

(e.g., absorbent pads, gloves, weighing paper) in a designated, clearly labeled, and sealed
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container for solid hazardous waste.

Liquid Waste: Collect solutions containing 4-Cumylphenol in a separate, labeled

container for liquid hazardous waste. Do not mix with other waste streams.

Container Management:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name, "4-Cumylphenol".

Keep waste containers tightly closed except when adding waste.

Store waste containers in a designated and properly ventilated satellite accumulation area.

Final Disposal:

Arrange for the disposal of all 4-Cumylphenol waste through your institution's

Environmental Health and Safety (EHS) office.

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste and consult state and local hazardous waste regulations to ensure

complete and accurate classification.
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Disposal Workflow for 4-Cumylphenol

Waste Generation

Segregate Waste
- Solid vs. Liquid

Solid Waste
(Unused chemical, contaminated PPE)

Liquid Waste
(Solutions containing 4-Cumylphenol)

Label as 'Hazardous Waste:
4-Cumylphenol (Solid)'

Label as 'Hazardous Waste:
4-Cumylphenol (Liquid)'

Store in Satellite Accumulation Area

Dispose via EHS Office

Click to download full resolution via product page

A diagram illustrating the disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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